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Compound of Interest

Compound Name: Methiocarb sulfoxide

Cat. No.: B044691

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like Methiocarb sulfoxide. This guide
provides immediate and essential safety protocols, operational plans, and disposal procedures
to foster a secure research environment.

Methiocarb sulfoxide is a metabolite of the carbamate pesticide Methiocarb and is recognized
as a cholinesterase inhibitor.[1][2] It is classified as highly toxic, particularly if swallowed, and is
very toxic to aquatic life.[3] Adherence to strict safety protocols is therefore critical.

Personal Protective Equipment (PPE)

The last line of defense against exposure is appropriate PPE. The following equipment is
mandatory when handling Methiocarb sulfoxide:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b044691?utm_src=pdf-interest
https://www.benchchem.com/product/b044691?utm_src=pdf-body
https://www.benchchem.com/product/b044691?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methiocarb-sulfoxide
https://www.inchem.org/documents/jmpr/jmpmono/v81pr20.htm
https://www.apvma.gov.au/sites/default/files/publication/14686-methiocarb-environment.pdf
https://www.benchchem.com/product/b044691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and
Remarks

Eye Protection

Safety Goggles or Face Shield

Must be worn at all times to
protect against splashes. A
face shield should be used in
conjunction with goggles when
handling larger quantities or
when there is a significant risk

of splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Never wear
leather or cotton gloves as

they can absorb the chemical.

Body Protection

Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn over
personal clothing. For tasks
with a higher risk of spills, a
chemical-resistant apron is

necessary.

Respiratory Protection

NIOSH-approved Respirator

A respirator with a P2 (EN 143)
cartridge is recommended,
especially when handling the
solid form or if aerosols may

be generated.

Hazard and Safety Data

Understanding the quantitative aspects of Methiocarb sulfoxide's toxicity is crucial for risk

assessment.
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Data Point Value Species

Acute Oral LD50 (Lethal Dose,

6.0 - 9.0 mg/kg Rat
50%)
Chemical Formula C11H1sNOsS
Molecular Weight 241.31 g/mol [1]

It is important to note that Methiocarb sulfoxide is considered more acutely toxic than its

parent compound, Methiocarb.[2][3][4]

Experimental Workflow for Handling Methiocarb
Sulfoxide

The following diagram outlines the necessary steps for safely handling Methiocarb sulfoxide
in a laboratory setting, from preparation to disposal.
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Workflow for Safe Handling of Methiocarb Sulfoxide
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Workflow for Safe Handling of Methiocarb Sulfoxide
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Detailed Protocols

Emergency Procedures for Spills:
o Evacuate: Immediately alert others and evacuate the immediate area.
» Ventilate: If safe to do so, increase ventilation in the area (e.g., open fume hood sash).

» Decontaminate Personnel: If there is skin contact, remove contaminated clothing
immediately and wash the affected area with soap and water for at least 15 minutes.

o Control the Spill: For small spills, use an absorbent material to contain the substance.
e Clean-up:

o For liquid spills, cover with an absorbent material.

o For solid spills, carefully sweep up the material, avoiding dust generation.

o The collected material should be placed in a sealed, labeled container for hazardous
waste disposal.

o Decontaminate the Area: The spill area should be decontaminated. For carbamates, a
solution of sodium carbonate (washing soda) or strong soap can be used.

o Report: Report the incident to the laboratory supervisor or safety officer.
Disposal Plan:
All waste contaminated with Methiocarb sulfoxide must be treated as hazardous waste.

o Segregation: Keep all Methiocarb sulfoxide waste (solid, liquid, and contaminated
consumables like gloves and paper towels) separate from other laboratory waste.

o Containment: Use designated, sealed, and clearly labeled hazardous waste containers. The
label should include "Hazardous Waste," "Toxic," and the chemical name "Methiocarb
sulfoxide."
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e Chemical Treatment (for small laboratory quantities):

o While incineration by a licensed professional waste disposal service is the primary
recommendation, small amounts of carbamate waste can be chemically degraded.

o Prepare a solution of sodium carbonate (washing soda).

o Carefully add the Methiocarb sulfoxide waste to the solution and allow it to react, which
will hydrolyze the carbamate.

o This treated waste must still be disposed of as hazardous chemical waste through a
licensed service.

» Disposal: Arrange for the collection of the hazardous waste by a licensed environmental
disposal company. Do not dispose of Methiocarb sulfoxide down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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